Cas no 2225144-62-5 (2-2-(1-{(tert-butoxy)carbonylamino}ethyl)-1,3-oxazol-4-ylacetic acid)

• Product Name: 2-2-(1-{(tert-butoxy)carbonylamino}ethyl)-1,3-oxazol-4-ylacetic acid
• CAS No: 2225144-62-5
• MF: C₁₂H₁₈N₂O₅
• MW: 270.281723499298
• CID: 6012184
• PubChem ID: 165605324
• Update Time: 2025-06-08

2-2-(1-{(tert-butoxy)carbonylamino}ethyl)-1,3-oxazol-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-(1-{(tert-butoxy)carbonylamino}ethyl)-1,3-oxazol-4-ylacetic acid
• 2225144-62-5
• EN300-1721593
• 2-[2-(1-{[(tert-butoxy)carbonyl]amino}ethyl)-1,3-oxazol-4-yl]acetic acid

• Inchi： 1S/C12H18N2O5/c1-7(13-11(17)19-12(2,3)4)10-14-8(6-18-10)5-9(15)16/h6-7H,5H2,1-4H3,(H,13,17)(H,15,16)
• InChI Key： SWFUYYFTPUNLOP-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C1=NC(CC(=O)O)=CO1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 270.12157168g/mol
• Monoisotopic Mass: 270.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 102Ų

Additional information on 2-2-(1-{(tert-butoxy)carbonylamino}ethyl)-1,3-oxazol-4-ylacetic acid

Recent Advances in the Study of 2-2-(1-{(tert-butoxy)carbonylamino}ethyl)-1,3-oxazol-4-ylacetic acid (CAS: 2225144-62-5)

The compound 2-2-(1-{(tert-butoxy)carbonylamino}ethyl)-1,3-oxazol-4-ylacetic acid (CAS: 2225144-62-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This oxazole derivative, characterized by its unique structural features, has been investigated for its role as a key intermediate in the synthesis of bioactive molecules and its potential therapeutic properties. Recent studies have focused on elucidating its chemical reactivity, biological activity, and utility in the design of novel pharmaceutical agents.

One of the primary areas of interest is the compound's role as a building block in peptide mimetics and small-molecule drug candidates. The tert-butoxycarbonyl (Boc) protecting group in the molecule enhances its stability during synthetic processes, making it a valuable tool in organic synthesis. Researchers have successfully utilized this compound in the construction of complex heterocyclic systems, which are often found in drugs targeting various diseases, including cancer, infectious diseases, and neurological disorders. The oxazole ring, in particular, is known for its ability to mimic peptide bonds, thereby improving the pharmacokinetic properties of potential drug candidates.

Recent publications have highlighted the compound's utility in the development of protease inhibitors. Proteases play a critical role in numerous physiological and pathological processes, and their inhibition is a promising strategy for treating diseases such as HIV, hepatitis C, and COVID-19. The structural flexibility of 2-2-(1-{(tert-butoxy)carbonylamino}ethyl)-1,3-oxazol-4-ylacetic acid allows for the introduction of diverse functional groups, enabling the fine-tuning of inhibitory activity and selectivity. For instance, a 2023 study demonstrated its incorporation into a series of novel inhibitors targeting the main protease of SARS-CoV-2, with several derivatives exhibiting potent antiviral activity in vitro.

In addition to its applications in drug design, this compound has also been explored for its potential as a fluorescent probe. The oxazole moiety can serve as a fluorophore, and modifications to its structure can alter its emission properties. This has led to its use in imaging studies, where it helps visualize biological processes at the molecular level. A recent study published in the Journal of Medicinal Chemistry reported the development of a fluorescent derivative of 2225144-62-5, which was used to track the intracellular localization of a target protein in real time, providing valuable insights into its mechanism of action.

Despite these advancements, challenges remain in the large-scale synthesis and optimization of this compound. Researchers are actively working on improving its synthetic accessibility and exploring greener methodologies to reduce environmental impact. Recent efforts have focused on catalytic approaches and flow chemistry techniques to enhance yield and purity. Furthermore, computational studies are being employed to predict the compound's reactivity and interactions with biological targets, thereby accelerating the drug discovery process.

In conclusion, 2-2-(1-{(tert-butoxy)carbonylamino}ethyl)-1,3-oxazol-4-ylacetic acid (CAS: 2225144-62-5) represents a versatile and promising scaffold in chemical biology and medicinal chemistry. Its applications span from drug development to molecular imaging, underscoring its importance in contemporary research. Continued exploration of its properties and potential will likely yield further breakthroughs, contributing to the advancement of therapeutic strategies and diagnostic tools in the years to come.